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This document provides detailed application notes and protocols for the statistical analysis

methods employed in the clinical trials of Tofersen, an antisense oligonucleotide for the

treatment of amyotrophic lateral sclerosis (ALS) associated with mutations in the superoxide

dismutase 1 (SOD1) gene. These guidelines are intended for researchers, scientists, and drug

development professionals to understand the rigorous statistical framework and experimental

procedures used to evaluate the efficacy and safety of Tofersen.

Introduction to Tofersen and the VALOR Clinical
Trial
Tofersen is an antisense oligonucleotide designed to bind to the messenger RNA (mRNA) of

the SOD1 gene, leading to its degradation and thereby reducing the synthesis of the SOD1

protein. The pivotal Phase 3 study for Tofersen was the VALOR trial, a randomized, double-

blind, placebo-controlled study designed to assess the efficacy, safety, and pharmacodynamic

effects of Tofersen in adults with SOD1-ALS.[1][2] The trial also included an open-label

extension (OLE) to gather longer-term data.[2][3]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15588228#bc-rfq
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols
https://www.benchchem.com/product/b15588228/docs?utm_src=pdf-body#statistical-analysis-of-tofersen-clinical-trials-a-deep-dive-into-methods-and-protocols
https://cdn.clinicaltrials.gov/large-docs/99/NCT02623699/SAP_001.pdf
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=2999&context=oa_4
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=2999&context=oa_4
https://pmc.ncbi.nlm.nih.gov/articles/PMC3812918/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Summary of Quantitative Data
The following tables summarize the key quantitative data from the VALOR trial and its open-

label extension.

Table 1: Baseline Demographics and Clinical
Characteristics (ITT Population)

Characteristic Tofersen (n=72) Placebo (n=36)

Mean Age (years) 49.8 49.8

Male (%) 57 56

Mean Time from Symptom

Onset (months)
11.4 14.7

Mean ALSFRS-R Total Score 36.9 37.3

Mean % Predicted Slow Vital

Capacity
79.5 83.1

Median Plasma NfL (pg/mL) 115.4 82.7

Source:[4]

Table 2: Primary and Key Secondary Efficacy Endpoints
at Week 28 (Faster-Progressing Population)
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Endpoint Tofersen Placebo Difference p-value

Change in

ALSFRS-R Total

Score

-6.98 -8.14 1.2 0.97

Change in CSF

SOD1 Protein

(%)

-29% +16% -38% <0.001

Change in

Plasma NfL (%)
-60% +20% -67% <0.001

Source:[1][5]

Table 3: Key Outcomes at 52 Weeks (Early-Start vs.
Delayed-Start in OLE)

Endpoint
Early-Start
Tofersen

Delayed-Start
Tofersen

Difference

Change in ALSFRS-R

Total Score
-6.0 -9.5 3.5

Change in %

Predicted Slow Vital

Capacity

-9.4% -18.6% 9.2%

Change in Hand-Held

Dynamometry

Megascore

-0.27 -0.55 0.28

Change in CSF SOD1

Protein (%)
-33% -21% -12%

Change in Plasma NfL

(%)
-51% -41% -10%

Source:
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Experimental Protocols
Detailed protocols for the key biomarker assays are outlined below. These are based on

generally accepted methodologies in the field, as specific proprietary details from the clinical

trial sponsors are not publicly available.

Quantification of SOD1 Protein in Cerebrospinal Fluid
(CSF)
Objective: To measure the concentration of total SOD1 protein in CSF as a pharmacodynamic

marker of Tofersen's target engagement.

General Methodology: Enzyme-Linked Immunosorbent Assay (ELISA)

A sandwich ELISA is a common method for quantifying specific proteins in a complex biological

sample like CSF.

Protocol Outline:

Sample Collection and Handling: CSF is collected via lumbar puncture. Samples are then

aliquoted and stored at -80°C until analysis to ensure protein stability.[6]

Plate Coating: 96-well microplates are coated with a capture antibody specific for human

SOD1 and incubated overnight at 4°C.

Blocking: The plates are washed and a blocking buffer is added to prevent non-specific

binding of proteins.

Sample and Standard Incubation: CSF samples and a standard curve of known SOD1

concentrations are added to the wells and incubated.

Detection Antibody Incubation: After washing, a biotinylated detection antibody that

recognizes a different epitope on the SOD1 protein is added.

Enzyme Conjugate Incubation: A streptavidin-horseradish peroxidase (HRP) conjugate is

added, which binds to the biotinylated detection antibody.
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Substrate Addition: A colorimetric substrate for HRP is added, leading to a color change

proportional to the amount of SOD1 present.

Data Acquisition and Analysis: The absorbance is read using a microplate reader. The

concentration of SOD1 in the samples is determined by interpolating from the standard

curve.

Quantification of Neurofilament Light Chain (NfL) in
Plasma
Objective: To measure the concentration of NfL in plasma as a biomarker of neuroaxonal

damage.

General Methodology: Single Molecule Array (Simoa) Assay

The Simoa platform provides an ultra-sensitive method for detecting low-abundance proteins

like NfL in blood samples.[7][8]

Protocol Outline:

Sample Collection and Handling: Blood samples are collected in EDTA tubes, and plasma is

separated by centrifugation and stored at -80°C.

Assay Principle: The Simoa assay utilizes paramagnetic beads coated with a capture

antibody specific for NfL.

Sample Incubation: Plasma samples are incubated with the antibody-coated beads.

Detection Complex Formation: A biotinylated detection antibody and a streptavidin-β-

galactosidase (SBG) conjugate are added to form a bead-antibody-protein-SBG complex.

Single Molecule Isolation: The beads are loaded into a Simoa disc containing thousands of

microwells, each large enough to hold only one bead.

Enzyme Reaction: A fluorogenic substrate for β-galactosidase is added. Wells containing an

immunocomplex will fluoresce.
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Data Acquisition and Analysis: The disc is imaged, and the number of fluorescent ("on") and

non-fluorescent ("off") wells is counted. The concentration of NfL is calculated based on the

proportion of "on" wells, providing a digital readout.[9][10]

Visualizations of Trial Design and Analysis
The following diagrams illustrate the key aspects of the Tofersen clinical trial and its analysis.
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Intent-to-Treat (ITT) Population
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Statistical Analysis Workflow of the VALOR Trial

Statistical Analysis Methods
The statistical analysis plan for the VALOR trial was designed to rigorously evaluate the

efficacy and safety of Tofersen.

Primary Efficacy Endpoint: The primary endpoint was the change from baseline to week 28

in the Amyotrophic Lateral Sclerosis Functional Rating Scale-Revised (ALSFRS-R) total

score in the faster-progressing population.[4] This was analyzed using a joint-rank analysis,

which is a composite endpoint that combines the functional outcome with survival time.[11]

Secondary Efficacy Endpoints: Key secondary endpoints included the change from baseline

in CSF total SOD1 protein concentration, plasma NfL concentration, percent predicted slow

vital capacity, and muscle strength as measured by handheld dynamometry.[11] These were

primarily analyzed using Analysis of Covariance (ANCOVA) models, adjusting for baseline

values and other relevant covariates.

Open-Label Extension (OLE) Analysis: The OLE allowed for a comparison between

participants who started Tofersen at the beginning of the VALOR trial (early-start) and those
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who were initially on placebo and started Tofersen in the OLE (delayed-start). These

analyses were crucial in demonstrating the long-term benefits of earlier treatment initiation.

Conclusion
The statistical analysis of the Tofersen clinical trial data provides a comprehensive framework

for evaluating the therapeutic potential of this novel treatment for SOD1-ALS. While the primary

endpoint in the VALOR study was not met, the consistent and statistically significant effects on

key biomarkers of target engagement and neurodegeneration, coupled with the positive trends

observed in the open-label extension, provided the totality of evidence for its regulatory

consideration. These application notes and protocols serve as a valuable resource for the

scientific community in understanding and potentially replicating the analytical approaches

used in this landmark study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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